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This in-depth guide explores the foundational principles of strontium isotope stratigraphy (SIS),

a powerful chemostratigraphic tool for dating and correlating marine sedimentary rocks. The

methodology leverages the systematic variations in the isotopic ratio of strontium (⁸⁷Sr/⁸⁶Sr) in

seawater throughout geological time. This document provides a detailed overview of the core

concepts, experimental protocols, and applications relevant to researchers in the earth

sciences and professionals in fields where precise geological dating is critical.

Core Concepts of Strontium Isotope Stratigraphy
Strontium has four naturally occurring stable isotopes: ⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, and ⁸⁸Sr. Of these, ⁸⁷Sr

is of particular interest as it is formed by the radioactive decay of rubidium-87 (⁸⁷Rb)[1]. The

fundamental principle of strontium isotope stratigraphy lies in the fact that the ⁸⁷Sr/⁸⁶Sr ratio in

the world's oceans is globally homogeneous at any given geological moment but has varied

significantly over time[2][3][4]. This variation is primarily controlled by the mixing of strontium

from two main geological reservoirs with distinct isotopic signatures:

Continental Crust: Rocks of the continental crust are generally old and have high Rb/Sr

ratios. The prolonged decay of ⁸⁷Rb results in a high, or "radiogenic," ⁸⁷Sr/⁸⁶Sr ratio.

Weathering of these rocks delivers this radiogenic strontium to the oceans via rivers.

Oceanic Crust and Mantle: The oceanic crust and the underlying mantle have low Rb/Sr

ratios and, consequently, a lower, or "non-radiogenic," ⁸⁷Sr/⁸⁶Sr ratio. Hydrothermal activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083252?utm_src=pdf-interest
https://digitalknowledge.cput.ac.za/bitstream/11189/7595/1/Ion%20exchange%20separation%20of%20strontium%20and%20rubidium.pdf
https://www.semanticscholar.org/paper/Variation-of-seawater-87Sr-86Sr-throughout-time-Burke-Denison/14aca399282a993a58b2da0e3fe318b4c8d85c1d
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://www.researchgate.net/figure/a-87-86Sr-isotopic-curve-of-seawater-strontium-during-the-latest-1000-Ma-interval_fig8_368667886
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at mid-ocean ridges releases this non-radiogenic strontium directly into the oceans.

The interplay between these two sources dictates the ⁸⁷Sr/⁸⁶Sr ratio of seawater at any point in

geological history. Periods of increased continental weathering and mountain building lead to a

rise in the seawater ⁸⁷Sr/⁸⁶Sr ratio, while periods of enhanced seafloor spreading and

hydrothermal activity cause it to fall[5].

Marine organisms, such as foraminifera, corals, and mollusks, incorporate strontium into their

shells and skeletons in isotopic equilibrium with the seawater in which they live[6]. By

measuring the ⁸⁷Sr/⁸⁶Sr ratio in well-preserved marine fossils, geochemists can reconstruct the

isotopic composition of ancient seawater and, by comparing it to the established global

seawater ⁸⁷Sr/⁸⁶Sr curve, assign a numerical age to the sedimentary rock layer in which the

fossils were found[2][7][8].

Experimental Protocols for Strontium Isotope
Analysis
The precise determination of ⁸⁷Sr/⁸⁶Sr ratios requires meticulous laboratory procedures to

isolate strontium from the sample matrix and measure its isotopic composition accurately. The

following is a generalized protocol for the analysis of marine carbonates.

Sample Preparation and Dissolution
Sample Selection and Cleaning: Select well-preserved, unaltered fossil material (e.g.,

foraminifera, brachiopods, belemnites). Clean the samples physically to remove any

adhering sediment. Further cleaning in an ultrasonic bath with deionized water is

recommended.

Leaching: To remove any diagenetically altered carbonate, a weak acid leach is often

performed. This typically involves reacting the powdered sample with a dilute acid (e.g., 0.1

M acetic acid) to dissolve the outer, potentially contaminated layers.

Dissolution: The cleaned and leached sample is then completely dissolved. For carbonates,

this is typically achieved using a dilute acid such as 1M acetic acid or nitric acid.

Strontium Separation by Ion Exchange Chromatography
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To eliminate isobaric interferences (elements with the same mass as the strontium isotopes,

most notably ⁸⁷Rb) and matrix effects during mass spectrometric analysis, strontium must be

chemically separated from other elements in the sample. This is accomplished using ion

exchange chromatography.

Column Preparation: A chromatography column is packed with a cation exchange resin (e.g.,

Bio-Rad AG50W-X8 or Eichrom Sr-spec resin)[3]. The resin is pre-cleaned and conditioned

with appropriate acids.

Sample Loading: The dissolved sample solution is loaded onto the column.

Matrix Elution: The sample matrix is washed from the column using a specific molarity of an

acid, typically nitric acid (HNO₃) or hydrochloric acid (HCl). The choice of acid and its

concentration depends on the specific resin and the elements to be separated.

Strontium Elution: Strontium is then selectively eluted from the column with a different

concentration of acid or with deionized water. The collected fraction contains purified

strontium.

Mass Spectrometry
The isotopic composition of the purified strontium is measured using a multi-collector

inductively coupled plasma mass spectrometer (MC-ICP-MS) or a thermal ionization mass

spectrometer (TIMS).

Sample Introduction: The purified strontium solution is introduced into the mass

spectrometer.

Ionization: The strontium atoms are ionized to form a beam of Sr⁺ ions.

Mass Separation: The ion beam is passed through a magnetic field, which separates the

ions based on their mass-to-charge ratio.

Detection: The abundance of each strontium isotope is measured simultaneously by multiple

detectors (Faraday cups).
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Data Correction: The raw isotope ratios are corrected for mass fractionation, instrumental

bias, and any remaining isobaric interferences. The ⁸⁷Sr/⁸⁶Sr ratio is typically normalized to a

constant ⁸⁶Sr/⁸⁸Sr ratio of 0.1194 to correct for instrumental mass fractionation. The

accuracy of the measurements is monitored by analyzing a standard reference material with

a well-characterized ⁸⁷Sr/⁸⁶Sr ratio, such as NIST SRM 987[9].

Quantitative Data: The Phanerozoic Seawater ⁸⁷Sr/
⁸⁶Sr Curve
The variation of the seawater ⁸⁷Sr/⁸⁶Sr ratio throughout the Phanerozoic Eon (the last ~541

million years) has been meticulously reconstructed from numerous studies of marine sediments

worldwide. The table below summarizes the approximate ⁸⁷Sr/⁸⁶Sr values for different

geological periods.

Geological Period Age (Millions of Years Ago)
Approximate ⁸⁷Sr/⁸⁶Sr
Ratio

Quaternary 2.58 - Present 0.7090 - 0.7092

Neogene 23.03 - 2.58 0.7088 - 0.7090

Paleogene 66 - 23.03 0.7077 - 0.7088

Cretaceous 145 - 66 0.7072 - 0.7077

Jurassic 201.3 - 145 0.7068 - 0.7072

Triassic 251.9 - 201.3 0.7071 - 0.7078

Permian 298.9 - 251.9 0.7068 - 0.7080

Carboniferous 358.9 - 298.9 0.7076 - 0.7082

Devonian 419.2 - 358.9 0.7078 - 0.7085

Silurian 443.8 - 419.2 0.7082 - 0.7088

Ordovician 485.4 - 443.8 0.7079 - 0.7091

Cambrian 541 - 485.4 0.7085 - 0.7091
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Note: These are generalized values. The actual ⁸⁷Sr/⁸⁶Sr curve exhibits more detailed

fluctuations that provide higher resolution for stratigraphic correlation.[2][5]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: The global strontium cycle illustrating the inputs to seawater and its preservation in

marine carbonates.
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Caption: A generalized experimental workflow for strontium isotope stratigraphy.

Applications
Strontium isotope stratigraphy has a wide range of applications in the earth sciences and

beyond:

High-Resolution Age Dating: Providing numerical age constraints for marine sedimentary

sequences, particularly for the Cenozoic and Mesozoic eras where the seawater curve is

well-defined and shows significant variation.
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Stratigraphic Correlation: Correlating sedimentary sections across different basins and

continents with high precision.

Paleoceanography: Reconstructing past changes in continental weathering rates, tectonic

activity, and ocean circulation.

Hydrocarbon Exploration: Dating and correlating reservoir rocks and source rocks in

petroleum systems.

Archaeology and Forensic Science: Tracing the geographic origin and migration patterns of

ancient humans and animals by analyzing the ⁸⁷Sr/⁸⁶Sr ratios in tooth enamel and bone.

Conclusion
Strontium isotope stratigraphy is a robust and versatile geochemical tool that provides

invaluable insights into the timing of geological events and the processes that have shaped our

planet. A thorough understanding of its fundamental principles and the application of rigorous

analytical protocols are essential for obtaining high-quality data and reliable age interpretations.

As analytical techniques continue to improve, the precision and resolution of strontium isotope

stratigraphy will undoubtedly increase, further expanding its applications in scientific research

and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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